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Compound of Interest

Compound Name: 4-(Phenyilthio)benzaldehyde

Cat. No.: B075716

Essential Safety and Handling Guide for 4-
(Phenylthio)benzaldehyde

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-(Phenylthio)benzaldehyde (CAS No. 1208-88-4).
Adherence to these procedures is essential for ensuring laboratory safety and maintaining the
integrity of the compound.

Properties and Hazards

4-(Phenylthio)benzaldehyde is an organic compound that typically appears as an off-white to
light brown powder or a pale yellow to light brown solid.[1][2] It is important to be aware of its
potential hazards to ensure safe handling.

Physicochemical Properties
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Property Value

Molecular Formula C13H100S

Molecular Weight 214.28 g/mol

Melting Point 53-54 °C

Boiling Point 136-138 °C @ 0.1 Torr
Flash Point 209.9+8.9°C
Density 1.2+0.1 g/cm3

(Source: ECHEMI)[3]
Hazard Identification

While some sources indicate no GHS classification, it is crucial to handle this chemical with
care due to its potential irritant properties and the hazards associated with similar
benzaldehyde compounds.[2][3] One safety data sheet for a related compound, Benzaldehyde,
lists it as a combustible liquid that can cause skin and serious eye irritation, be harmful if
inhaled, may cause respiratory irritation, and is suspected of damaging fertility or the unborn
child.[4][5]

Personal Protective Equipment (PPE)

When handling 4-(Phenylthio)benzaldehyde, it is imperative to use appropriate personal
protective equipment to prevent exposure. The selection of PPE is based on the potential for
contact with the substance.

Recommended PPE

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/produce/pr22070559626-4-phenylthiobenzaldehyde.html
https://cymitquimica.com/cas/1208-88-4/
https://www.echemi.com/produce/pr22070559626-4-phenylthiobenzaldehyde.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W212709
https://www.benchchem.com/product/b075716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical
goggles.[1][6] A face shield may be necessary

for splash protection.[7]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
and a lab coat.[1][8] Ensure gloves are

compatible with the substance and the task.

Respiratory Protection

Work in a well-ventilated area or under a
chemical fume hood to avoid inhalation of dust
or vapors.[1][3] If vapors or aerosols are
generated, a NIOSH-approved respirator may
be required.[4][5]

Footwear

Closed-toe shoes are mandatory in a laboratory

setting.
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Preparation

Assess Risks:
- Inhalation of dust
- Skin/eye contact

Based on task

Donning Sequence

1. Lab Coat

2. Respirator (if needed)
3. Goggles/Face Shield

Hangling

Click to download full resolution via

product page
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Operational Plans

Handling and Storage

o Handling: Always handle 4-(Phenylthio)benzaldehyde in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of its dust or potential vapors.[1][3] Avoid
contact with skin and eyes by wearing the appropriate PPE.[3] Use non-sparking tools and
prevent the build-up of electrostatic discharge.[3]

o Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated
place.[3] It is recommended to store it under an inert atmosphere, such as nitrogen or argon,
at refrigerated temperatures (2-8°C) to prevent degradation from moisture and air.[1] Keep it
away from incompatible materials, such as strong oxidizing agents and strong bases.[8]

Spill Management

In the event of a spill, evacuate the area and ensure adequate ventilation.[4][8] For small spills,
use an inert absorbent material to soak up the substance and place it in a suitable, closed
container for disposal.[8] Avoid generating dust. For larger spills, it may be necessary to dike
the area to prevent spreading.[9] Do not let the product enter drains.[4]

Emergency Procedures

First Aid Measures

« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[4][10]

» Skin Contact: In case of skin contact, immediately remove contaminated clothing and wash
the affected area with plenty of soap and water. If skin irritation persists, consult a physician.
[41[8][10]

o Eye Contact: If the substance enters the eyes, rinse cautiously with water for several
minutes.[4] Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention from an ophthalmologist.[4]
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 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[9][10]

Roytes of Exposure
Caanim> Cainomae > Coeomae

Seek Immediate Medical Attention

Click to download full resolution via product page

Disposal Plan

Waste Disposal

All waste material containing 4-(Phenylthio)benzaldehyde must be disposed of in accordance
with local, regional, and national regulations.[4] Do not dispose of the chemical into drains or
the environment.[8] Chemical waste should be handled by a licensed professional waste
disposal service. Leave the chemical in its original container and do not mix it with other waste.
[4] Uncleaned containers should be treated as the product itself.[4]

Container Disposal

Dispose of empty containers in an approved waste disposal plant.[4] Ensure containers are
completely empty before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b075716?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-handling-4-phenylthio-benzaldehyde-mq
https://cymitquimica.com/cas/1208-88-4/
https://www.echemi.com/produce/pr22070559626-4-phenylthiobenzaldehyde.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/W212709
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/components-of-personal-protective-equipment/
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.health.state.mn.us/facilities/patientsafety/infectioncontrol/ppe/comp/index.html
https://www.fishersci.com/store/msds?partNumber=AC207150500&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6600%2F6671-3-02.pdf
https://www.echemi.com/sds/4-methylthiobenzaldehyde-pid_Seven25675.html
https://www.benchchem.com/product/b075716#personal-protective-equipment-for-handling-4-phenylthio-benzaldehyde
https://www.benchchem.com/product/b075716#personal-protective-equipment-for-handling-4-phenylthio-benzaldehyde
https://www.benchchem.com/product/b075716#personal-protective-equipment-for-handling-4-phenylthio-benzaldehyde
https://www.benchchem.com/product/b075716#personal-protective-equipment-for-handling-4-phenylthio-benzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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